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Compound of Interest

Compound Name: 2-Bromo-6-(methylthio)pyridine

CAS No.: 74134-42-2

Cat. No.: B1280210

Get Quote

This document provides a detailed technical analysis of the expected spectral characteristics of

2-Bromo-6-(methylthio)pyridine (CAS No. 74134-42-2), a substituted pyridine derivative of

interest in synthetic chemistry and drug development.[1][2] As experimental spectra for this

specific compound are not widely published, this guide synthesizes predictive data based on

established spectroscopic principles and data from analogous structures. It is intended for

researchers and scientists who require a foundational understanding for confirming the identity

and purity of this compound.

Molecular Structure and Spectroscopic Overview
2-Bromo-6-(methylthio)pyridine is a disubstituted pyridine ring with a bromine atom and a

methylthio group at the alpha positions. Its molecular formula is C₆H₆BrNS, and it has a

molecular weight of approximately 204.09 g/mol .[1] The key structural features for

spectroscopic analysis are the three distinct aromatic protons on the pyridine ring, the methyl

group of the thioether, and the carbon-bromine bond. Each of these components will give rise

to characteristic signals in NMR, Mass Spectrometry, and IR spectroscopy.
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Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is the most powerful tool for elucidating the precise molecular structure of

2-Bromo-6-(methylthio)pyridine. The asymmetry of the substitution pattern results in a

unique signal for each proton and carbon atom in the aromatic ring.

Predicted ¹H NMR Analysis
The proton NMR spectrum is expected to show four distinct signals: three in the aromatic

region corresponding to the pyridine ring protons and one singlet in the aliphatic region for the

methylthio group. The chemical shifts are influenced by the electronegativity and anisotropic

effects of the nitrogen atom, the bromine atom, and the sulfur atom.

The pyridine ring protons form an AMX spin system. The proton at the C4 position (H4),

situated between two carbons, is expected to be a triplet. The protons at C3 and C5 will appear

as doublets of doublets, coupling to each other and to H4.

Table 1: Predicted ¹H NMR Spectral Data (500 MHz, CDCl₃)

Chemical Shift
(δ, ppm)

Multiplicity
Coupling
Constant (J,
Hz)

Assignment Rationale

~ 7.45 t J ≈ 7.8 Hz H-4

Coupling to
two adjacent
protons (H-3,
H-5).

~ 7.20 d J ≈ 7.8 Hz H-3 or H-5

Influenced by

adjacent bromine

or methylthio

group.

~ 7.10 d J ≈ 7.8 Hz H-5 or H-3

Influenced by

adjacent bromine

or methylthio

group.
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| ~ 2.55 | s | N/A | -SCH₃ | Characteristic singlet for a methyl group attached to sulfur. |

Predicted ¹³C NMR Analysis
The proton-decoupled ¹³C NMR spectrum is expected to show six distinct signals,

corresponding to the five carbons of the pyridine ring and the one carbon of the methyl group.

The carbons directly attached to the electronegative bromine (C2) and the nitrogen atom (C2,

C6) will be significantly downfield.

Table 2: Predicted ¹³C NMR Spectral Data (125 MHz, CDCl₃)

Chemical Shift (δ, ppm) Assignment Rationale

~ 162.0 C-6
Attached to both nitrogen
and sulfur, leading to a
strong downfield shift.

~ 142.0 C-2

Attached to both nitrogen and

bromine, resulting in a

significant downfield shift.

~ 139.0 C-4

Aromatic CH carbon, typically

found in this region for

pyridines.

~ 125.0 C-3 or C-5 Aromatic CH carbon.

~ 119.0 C-5 or C-3 Aromatic CH carbon.

| ~ 14.5 | -SCH₃ | Typical chemical shift for a methyl carbon attached to a sulfur atom. |

Structural Assignment Workflow
The following diagram illustrates the logical process for assigning the NMR signals to the

corresponding atoms in the 2-Bromo-6-(methylthio)pyridine molecule.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b1280210/docs?utm_src=pdf-body#a-technical-guide-to-the-spectral-characterization-of-2-bromo-6-methylthio-pyridine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1280210?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Molecular Structure

NMR Analysis
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Caption: Predicted EI-MS fragmentation pathway.

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in the molecule. The spectrum

of 2-Bromo-6-(methylthio)pyridine would be dominated by absorptions from the aromatic

ring.

Table 4: Predicted IR Absorption Bands

Wavenumber (cm⁻¹) Intensity Assignment

3100 - 3000 Medium Aromatic C-H Stretch

~ 1580, 1560, 1450 Strong
Aromatic C=C and C=N Ring

Stretching

~ 1390 Medium -SCH₃ Bending

~ 1150 - 1000 Medium C-S Stretch

~ 780 Strong C-H Out-of-plane Bending
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| ~ 700 - 600 | Medium-Strong | C-Br Stretch |

Standard Operating Protocols
The following are generalized protocols for acquiring the spectral data discussed. Instrument

parameters should be optimized for the specific sample and equipment.

NMR Data Acquisition
Sample Preparation: Dissolve ~10-20 mg of 2-Bromo-6-(methylthio)pyridine in ~0.7 mL of

deuterated chloroform (CDCl₃).

Internal Standard: Tetramethylsilane (TMS) is typically used as the internal reference (0.00

ppm).

¹H NMR: Acquire the spectrum using a 400 MHz or higher spectrometer. A spectral width of

-2 to 12 ppm is appropriate.

¹³C NMR: Acquire the spectrum on the same instrument. A spectral width of 0 to 200 ppm is

standard. Use a sufficient number of scans to achieve a good signal-to-noise ratio.

Data Processing: Apply Fourier transform, phase correction, and baseline correction to the

acquired Free Induction Decay (FID).

MS Data Acquisition (EI)
Sample Introduction: Introduce a dilute solution of the sample in a volatile solvent (e.g.,

methanol or dichloromethane) via a direct insertion probe or GC inlet.

Ionization: Use a standard electron ionization energy of 70 eV.

Mass Analysis: Scan a mass range of m/z 40-300 to ensure capture of the molecular ion and

relevant fragments.

Validation: The presence of the M/M+2 pattern at a 1:1 ratio is a key validation point for the

presence of bromine.

IR Data Acquisition (ATR)
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Sample Preparation: As the compound is a liquid, a small drop can be placed directly on the

crystal of an Attenuated Total Reflectance (ATR) accessory. [1]2. Background Scan: Perform

a background scan of the clean ATR crystal before applying the sample.

Sample Scan: Acquire the sample spectrum, typically by co-adding 16 or 32 scans for a

good quality spectrum.

Data Analysis: Identify key absorption bands and compare them to correlation tables for

functional group identification.

Conclusion
The combined application of NMR, MS, and IR spectroscopy provides a comprehensive and

self-validating system for the structural confirmation of 2-Bromo-6-(methylthio)pyridine. The

predicted data in this guide, particularly the unique AMX spin system in ¹H NMR, the

characteristic isotopic pattern in MS, and the fingerprint region in IR, serve as a robust

reference for researchers synthesizing or utilizing this compound. Experimental verification

against these predicted values will provide high confidence in the material's identity and purity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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